molecular formula C34H44O19 B1243889 Samioside

Samioside

Cat. No.: B1243889
M. Wt: 756.7 g/mol
InChI Key: MYTQIOQLRFFFEC-HQQSBTJXSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Samioside is a natural product found in Lantana, Phlomis samia, and Lantana trifolia with data available.

Scientific Research Applications

Antioxidant and Antimicrobial Properties

Samioside, a phenylethanoid glycoside isolated from Phlomis samia, has shown promising antioxidant and antimicrobial activities. Kyriakopoulou et al. (2001) reported that this compound exhibits scavenging properties toward the DPPH radical, a common indicator of antioxidant capacity. Additionally, this compound demonstrated antimicrobial activity against both Gram-positive and negative bacteria. This suggests its potential use in developing natural antioxidant and antimicrobial agents (Kyriakopoulou et al., 2001).

Phytochemical Analysis and Taxonomic Significance

Frezza et al. (2018) included this compound in their phytochemical analysis of Teucrium chamaedrys L., a plant collected in Italy. The presence of this compound, along with other compounds, supports the chemotaxonomic relevance and aligns with the botanical classification of the species. Such studies are crucial for understanding the phytochemical profiles of plant species and their potential applications in ethnopharmacology (Frezza et al., 2018).

Properties

Molecular Formula

C34H44O19

Molecular Weight

756.7 g/mol

IUPAC Name

[(2R,3R,4R,5R,6R)-4-[(2S,3R,4S,5R,6S)-5-[(2S,3R,4R)-3,4-dihydroxy-4-(hydroxymethyl)oxolan-2-yl]oxy-3,4-dihydroxy-6-methyloxan-2-yl]oxy-6-[2-(3,4-dihydroxyphenyl)ethoxy]-5-hydroxy-2-(hydroxymethyl)oxan-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate

InChI

InChI=1S/C34H44O19/c1-15-27(52-33-30(45)34(46,13-36)14-48-33)24(42)25(43)32(49-15)53-29-26(44)31(47-9-8-17-3-6-19(38)21(40)11-17)50-22(12-35)28(29)51-23(41)7-4-16-2-5-18(37)20(39)10-16/h2-7,10-11,15,22,24-33,35-40,42-46H,8-9,12-14H2,1H3/b7-4+/t15-,22+,24-,25+,26+,27-,28+,29+,30-,31+,32-,33-,34+/m0/s1

InChI Key

MYTQIOQLRFFFEC-HQQSBTJXSA-N

Isomeric SMILES

C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H]([C@@H](O[C@@H]([C@H]2OC(=O)/C=C/C3=CC(=C(C=C3)O)O)CO)OCCC4=CC(=C(C=C4)O)O)O)O)O)O[C@H]5[C@@H]([C@](CO5)(CO)O)O

Canonical SMILES

CC1C(C(C(C(O1)OC2C(C(OC(C2OC(=O)C=CC3=CC(=C(C=C3)O)O)CO)OCCC4=CC(=C(C=C4)O)O)O)O)O)OC5C(C(CO5)(CO)O)O

Synonyms

1-O-3,4-(dihydroxyphenyl)ethyl beta-D-apiofuranosyl-(1-4)-alpha-L-rhamnopyranosyl-(1-3)-4-O-caffeoyl-beta-D-glucopyranoside
samioside

Origin of Product

United States

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